Cas no 900272-57-3 (8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 900272-57-3
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6447751
• Update Time: 2025-07-16

8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-benzyl-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(phenylmethyl)-

• Inchi： 1S/C20H23N5O3/c1-13-14(2)25-16-17(22(3)20(27)23(18(16)26)10-11-28-4)21-19(25)24(13)12-15-8-6-5-7-9-15/h5-9H,10-12H2,1-4H3
• InChI Key： UWORKMDGFPQPDR-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC3=CC=CC=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-Benzyl-3-(2-Methoxyethyl)-1,6,7-Trimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 900272-57-3)

8-Benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 900272-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopurines and has been extensively studied for its biological activities and pharmacological properties.

The structure of 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is characterized by a complex heterocyclic framework that includes an imidazole ring fused to a purine ring. The presence of the benzyl and methoxyethyl substituents adds to the compound's hydrophobicity and lipophilicity, which are crucial for its biological activity and cellular permeability. The trimethyl groups further enhance the compound's stability and bioavailability.

Recent research has focused on the potential of 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate the activity of key enzymes involved in inflammatory pathways, such as COX-2 and iNOS.

In the context of neurodegenerative diseases, 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promise as a neuroprotective agent. Preclinical studies have demonstrated its ability to reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. The compound's mechanism of action involves the upregulation of antioxidant enzymes and the inhibition of apoptosis pathways.

The pharmacokinetic properties of 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been extensively investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic enzymes such as CYP450s.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-benzyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2，4-dione in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are planned to further assess its therapeutic potential in specific disease indications such as inflammatory disorders and neurodegenerative diseases.

In conclusion, 8-Benzyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 900272-57-3) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it a valuable target for further research and development in the pharmaceutical industry.